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Compound of Interest

Compound Name:
4-Pyridineethanethiol

Hydrochloride

Cat. No.: B015132 Get Quote

An In-depth Technical Guide to 4-Pyridineethanethiol Hydrochloride

Foreword: A Senior Application Scientist's
Perspective
In the realm of surface chemistry and nanotechnology, few molecules offer the elegant

simplicity and functional versatility of 4-Pyridineethanethiol Hydrochloride. This guide is

crafted not as a mere datasheet, but as a technical deep-dive for the practicing researcher and

development scientist. Our focus will be on the "why" behind the "what"—elucidating the core

physical and chemical properties that make this compound an indispensable tool for creating

functionalized surfaces, particularly in the fields of biosensing and molecular electronics. We

will move from its fundamental molecular identity to its practical application, providing not just

data, but the strategic insights needed to leverage its capabilities effectively.

Molecular Identity and Physicochemical Profile
Understanding a molecule begins with its fundamental structure and properties. 4-
Pyridineethanethiol Hydrochloride is a bifunctional organic compound, featuring a terminal

thiol group (-SH) for surface anchoring and a pyridine ring for further functionalization or

interaction. The hydrochloride salt form enhances its stability and solubility in polar solvents.
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The molecule consists of a pyridine ring connected via a two-carbon ethyl chain to a thiol

group. The nitrogen atom on the pyridine ring is protonated and associated with a chloride ion.

Caption: Molecular structure of 4-Pyridineethanethiol Hydrochloride.

Core Identifiers and Properties
A consolidated summary of key quantitative data is essential for rapid reference in a research

setting.

Property Value Source(s)

IUPAC Name
2-pyridin-4-

ylethanethiol;hydrochloride
[1]

CAS Number 6298-11-9 [1][2][3]

Molecular Formula C₇H₁₀ClNS [1][2]

Molecular Weight 175.67 g/mol / 175.68 g/mol [1][2][4]

Appearance
White to Orange to Green

powder/crystalline solid
[2][3][4]

Purity >97.0% (by Titration) [3][4]

Solubility Soluble in water [3][5]

Storage

Room temperature, under inert

gas, in a cool, dark place

(<15°C recommended)

[2][3][4]

InChI

InChI=1S/C7H9NS.ClH/c9-6-3-

7-1-4-8-5-2-7;/h1-2,4-

5,9H,3,6H2;1H

[1][2]

SMILES C1=CN=CC=C1CCS.Cl [1]

Chemical Reactivity and Functional Behavior
The utility of 4-Pyridineethanethiol Hydrochloride is dictated by the distinct reactivity of its

two primary functional domains: the thiol group and the pyridinium cation.
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The Thiol Anchor: Surface Immobilization
The thiol (-SH) group is the molecule's anchor. It exhibits a strong affinity for noble metal

surfaces, most notably gold (Au), silver (Ag), and copper (Cu). This affinity drives the

spontaneous formation of a dense, ordered monolayer known as a Self-Assembled Monolayer

(SAM).

Mechanism of SAM Formation: The process involves a covalent interaction between the sulfur

atom and the metal surface. The hydrogen atom of the thiol is lost, and a strong gold-thiolate

(Au-S) bond is formed. This chemisorption is the foundational step for virtually all applications

of this molecule.
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Solution Phase

Gold Surface

Self-Assembled Monolayer

Py-Et-SH

4-Pyridineethanethiol

Au(111) Substrate

Chemisorption
(Au-S bond formation)

Py-Et-S-Au

Pyridine-terminated SAM

Self-Assembly
(van der Waals interactions)
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Sensor Fabrication

Analyte Detection

1. Clean Gold Electrode

2. Immerse in Ethanolic
4-PETH·HCl Solution

3. Formation of Pyridine-Terminated SAM

4. Introduce Sample
(e.g., containing Hg(II))

Ready Sensor

5. Analyte Binding
(Chelation by Pyridine)

6. Electrochemical Measurement
(e.g., Voltammetry)

7. Data Analysis & Quantification

Signal Proportional
to Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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